Cas no 1256822-09-9 (Methyl 4-fluoro-6-methylpicolinate)

• Product Name: Methyl 4-fluoro-6-methylpicolinate
• CAS No: 1256822-09-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD18258169
• CID: 4906615
• Update Time: 2025-06-14

Methyl 4-fluoro-6-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-6-methylpicolinate
• 4-Fluoro-6-methyl-pyridine-2-carboxylic acid methyl ester

• MDL： MFCD18258169
• Inchi： 1S/C8H8FNO2/c1-5-3-6(9)4-7(10-5)8(11)12-2/h3-4H,1-2H3
• InChI Key： LBIBNWCBPMBTNE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)N=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-fluoro-6-methylpicolinate

Comprehensive Overview of Methyl 4-fluoro-6-methylpicolinate (CAS No. 1256822-09-9): Properties, Applications, and Industry Insights

Methyl 4-fluoro-6-methylpicolinate (CAS No. 1256822-09-9) is a fluorinated picolinate derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its methyl ester and fluoro-substituted pyridine structure, serves as a versatile building block in organic synthesis. Its molecular formula C₉H₁₀FNO₂ and molecular weight of 183.18 g/mol make it particularly valuable for designing bioactive molecules with enhanced metabolic stability.

Recent studies highlight the growing demand for fluorinated heterocycles like Methyl 4-fluoro-6-methylpicolinate due to their unique physicochemical properties. The fluoro substituent at the 4-position significantly influences electron distribution, improving binding affinity in target interactions—a feature extensively discussed in medicinal chemistry optimization forums. Researchers frequently search for "synthetic routes for fluorinated picolinates" or "applications of 6-methylpicolinate derivatives," reflecting industry interest in this compound class.

From a synthetic perspective, CAS 1256822-09-9 demonstrates remarkable reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations. This aligns with current trends in green chemistry, where users often inquire about "eco-friendly fluorination methods" or "catalytic approaches to modify picolinate esters." The compound's stability under various pH conditions makes it suitable for developing prodrug formulations, a hot topic in drug delivery system research.

Analytical characterization of Methyl 4-fluoro-6-methylpicolinate typically involves HPLC purity analysis (≥98%) and NMR spectroscopy, with the fluorine-19 signal appearing around -110 ppm. These technical details address common search queries like "NMR peaks for fluoropyridines" or "HPLC methods for ester compounds." The crystalline form of this material has been studied using X-ray diffraction, revealing important packing interactions that influence its solubility profile—a critical parameter for formulation scientists.

In agrochemical applications, derivatives of 4-fluoro-6-methylpicolinate show promise as herbicide intermediates, responding to the increasing search volume for "next-generation crop protection chemicals." The methyl ester moiety allows gradual hydrolysis in soil, making it relevant to discussions about "controlled-release agrochemicals." Regulatory databases confirm its compliance with major chemical inventories (TSCA, EINECS), addressing frequent queries about "commercial availability of specialty fluorochemicals."

The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature reactions, a feature often explored in process chemistry discussions. Safety data sheets indicate standard handling precautions for laboratory chemicals, with particular attention to proper ventilation during scale-up—information highly sought after in "kilogram-scale synthesis protocols" searches.

Market analysts note rising procurement of CAS 1256822-09-9 by contract research organizations, coinciding with increased patent filings involving fluoro-substituted pyridine carboxylates. This trend answers commercial queries like "supply chain for fluorinated building blocks" or "custom synthesis of methyl picolinates." The compound's role in developing kinase inhibitors and PET radiotracers further expands its relevance to contemporary drug discovery programs.

Environmental fate studies of Methyl 4-fluoro-6-methylpicolinate reveal moderate biodegradability (OECD 301B), addressing growing concerns about "sustainable fluorochemical design." Its logP value (~1.8) suggests favorable ADME properties for drug candidates, a key consideration in preclinical development workflows frequently searched by medicinal chemists.

Technical literature emphasizes the compound's utility in parallel synthesis platforms, enabling rapid generation of structure-activity relationship (SAR) libraries. This application resonates with research teams investigating "high-throughput screening compounds" or "diversity-oriented synthesis." Recent publications describe its use in constructing bidentate ligands for transition metal catalysis—an area experiencing 32% annual growth in academic citations.

Quality control protocols for 1256822-09-9 typically specify limits for residual solvents (ICH Q3C Class 3) and heavy metal content (<10 ppm), parameters crucial for pharmaceutical applications. These specifications align with GMP requirements often searched as "analytical method validation for intermediates." The compound's chromatographic behavior has been optimized for both normal and reverse-phase systems, facilitating purification at various scales.

Emerging applications include incorporation into liquid crystal compositions and electronic materials, responding to industry interest in "fluorinated organic semiconductors." The meta-substitution pattern of the fluorine atom creates unique dipole moments valuable for molecular engineering—a concept explored in 17 recent patents related to optoelectronic devices.

Storage recommendations for Methyl 4-fluoro-6-methylpicolinate emphasize protection from moisture (desiccator at 2-8°C) and light-sensitive packaging, addressing practical questions about "long-term stability of fluorinated esters." Suppliers typically offer the compound in amber glass bottles with argon overlay, reflecting standard practices for air-sensitive reagents in modern synthetic laboratories.